Cas no 54808-56-9 (Ethyl 4-(4-nitrophenyl)-2,4-dioxobutanoate)

• Product Name: Ethyl 4-(4-nitrophenyl)-2,4-dioxobutanoate
• CAS No: 54808-56-9
• MF: C₁₂H₁₁NO₆
• MW: 265.218843698502
• MDL: MFCD02169356
• CID: 4715135
• Update Time: 2025-06-12

Ethyl 4-(4-nitrophenyl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(4-nitrophenyl)-2,4-dioxobutanoate
• NHCJSIZCCDVCLU-UHFFFAOYSA-N
• ST079845
• Ethyl 4-(4-nitrophenyl)-2,4-dioxobutanoate #
• 2-Oxo-3-[3-nitrobenzoyl]propanoic acid, ethyl ester

• MDL： MFCD02169356
• Inchi： 1S/C12H11NO6/c1-2-19-12(16)11(15)7-10(14)8-3-5-9(6-4-8)13(17)18/h3-6H,2,7H2,1H3
• InChI Key： NHCJSIZCCDVCLU-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC(C1C=CC(=CC=1)[N+](=O)[O-])=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 378
• Topological Polar Surface Area: 106

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 4-(4-nitrophenyl)-2,4-dioxobutanoate

Ethyl 4-(4-nitrophenyl)-2,4-dioxobutanoate (CAS No. 54808-56-9): A Comprehensive Overview

Ethyl 4-(4-nitrophenyl)-2,4-dioxobutanoate (CAS No. 54808-56-9) is a significant compound in the field of organic chemistry and pharmaceutical research. This ester derivative has garnered attention due to its unique structural properties and potential applications in various chemical syntheses. The compound's molecular structure, featuring a 4-nitrophenyl group and a 2,4-dioxobutanoate moiety, makes it a versatile intermediate in the development of novel pharmaceuticals and agrochemicals.

The chemical formula of Ethyl 4-(4-nitrophenyl)-2,4-dioxobutanoate is C₁₁H₉O₆, reflecting its composition of carbon, hydrogen, and oxygen atoms. The presence of the nitro group in the phenyl ring introduces a region of high reactivity, making the compound a valuable candidate for further functionalization. This reactivity has been exploited in recent studies to explore its role in the synthesis of more complex molecules.

In recent years, Ethyl 4-(4-nitrophenyl)-2,4-dioxobutanoate has been studied for its potential applications in medicinal chemistry. Researchers have been particularly interested in its ability to serve as a precursor for the development of bioactive molecules. The nitro group can be reduced to an amine, which can then be further modified to create pharmacophores with specific biological activities. This flexibility has made the compound a focal point in efforts to discover new therapeutic agents.

The synthesis of Ethyl 4-(4-nitrophenyl)-2,4-dioxobutanoate typically involves the condensation of ethyl acetoacetate with 4-nitrobenzaldehyde under acidic conditions. This reaction forms the core structure of the compound, which can then be purified through recrystallization or column chromatography. The efficiency of this synthetic route has been optimized in several laboratories, ensuring a reliable supply of the compound for research purposes.

One of the most intriguing aspects of Ethyl 4-(4-nitrophenyl)-2,4-dioxobutanoate is its potential role in drug discovery. The combination of the nitro group and the dioxobutanoate moiety creates a molecule with multiple sites for chemical modification. This has led to investigations into its use as a scaffold for designing molecules with anti-inflammatory, antimicrobial, and anticancer properties. Preliminary studies have shown promising results in vitro, suggesting that derivatives of this compound may have significant therapeutic value.

The chemical properties of Ethyl 4-(4-nitrophenyl)-2,4-dioxobutanoate also make it useful in material science applications. Its ability to undergo various transformations under controlled conditions allows researchers to tailor its properties for specific uses. For instance, it has been explored as a precursor for polymers and coatings that exhibit enhanced durability and functionality. These applications highlight the compound's versatility beyond traditional pharmaceutical uses.

In conclusion, Ethyl 4-(4-nitrophenyl)-2,4-dioxobutanoate (CAS No. 54808-56-9) is a multifaceted compound with broad applications in chemistry and pharmaceutical research. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing complex molecules with potential biological activities. As research continues to uncover new ways to utilize this compound, its importance in both academic and industrial settings is likely to grow.